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An In-depth Technical Guide to 4-Methyl-4-nonanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Methyl-4-nonanol, a tertiary alcohol with potential applications in various fields
of chemical research. The document details its molecular characteristics, physical data, and
outlines established methodologies for its synthesis and analysis. While the biological activity
of this specific isomer is not extensively documented, this guide also explores the known roles
of related isomers as insect pheromones and discusses the general principles of insect
olfactory signaling as a potential framework for future investigation.

Chemical and Physical Properties

4-Methyl-4-nonanol is a ten-carbon tertiary alcohol. Its core chemical and physical
characteristics are summarized below, providing essential data for experimental design and
application.[1][2]
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Property Value Reference
Molecular Formula C10H220 [1112]
Molecular Weight 158.28 g/mol [1][2]

CAS Number 23418-38-4 [2]
Appearance Colorless Liquid (estimated)

Boiling Point 213.4 °C (estimated)

Melting Point -1.53 °C (estimated)

Density 0.8260 g/cm? (estimated)

Refractive Index

1.4330 (estimated)

IUPAC Name

4-methylnonan-4-ol

[1]

Synonyms

n-Pentyl methyl n-propyl

carbinol

[2]

Synthesis Protocol: Grighard Reaction

The synthesis of tertiary alcohols such as 4-Methyl-4-nonanol is commonly achieved through

a Grignard reaction.[3][4] This method involves the nucleophilic addition of a Grignard reagent

to a ketone. Two potential pathways for the synthesis of 4-Methyl-4-nonanol are outlined

below.

Pathway A: Reaction of methylmagnesium bromide with 4-nonanone. Pathway B: Reaction of

butylmagnesium bromide with 2-pentanone.

Below is a detailed experimental protocol based on the Grignard synthesis of a structurally

similar tertiary alcohol, which can be adapted for 4-Methyl-4-nonanol.[5]

Materials:

e Magnesium turnings

¢ Anhydrous diethyl ether
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Alkyl halide (e.g., bromomethane for Pathway A or 1-bromobutane for Pathway B)

Ketone (4-nonanone for Pathway A or 2-pentanone for Pathway B)

1 M Sulfuric acid

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

» Grignard Reagent Preparation:

o Set up a flame-dried three-necked flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer. All glassware must be scrupulously dry.[5][6]

o Place magnesium turnings in the flask.

o Add a solution of the appropriate alkyl halide in anhydrous diethyl ether to the dropping
funnel.

o Add a small portion of the alkyl halide solution to the magnesium turnings to initiate the
reaction. The reaction may require gentle warming.[5]

o Once initiated, add the remaining alkyl halide solution dropwise to maintain a gentle reflux.

[5]
o After the addition is complete, continue stirring until the magnesium has mostly reacted.[5]

¢ Reaction with Ketone:

o

Cool the Grignard reagent solution in an ice bath.

[¢]

Dissolve the corresponding ketone in anhydrous diethyl ether and add it to the dropping
funnel.

[¢]

Add the ketone solution dropwise to the stirred, cooled Grignard reagent.[5]

[¢]

After the addition is complete, allow the mixture to stir at room temperature.[5]
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o Work-up:

o Cool the reaction mixture in an ice bath and slowly quench the reaction by adding 1 M
sulfuric acid.[5]

o Transfer the mixture to a separatory funnel. Separate the organic layer and extract the
agueous layer with diethyl ether.

o Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o Purification:

o The crude 4-Methyl-4-nonanol can be purified by fractional distillation under reduced
pressure.
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Synthesis of 4-Methyl-4-nonanol via Grignard Reaction
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Caption: Alternative Grignard reaction pathways for the synthesis of 4-Methyl-4-nonanol.

Analytical Protocols

Accurate characterization of 4-Methyl-4-nonanol is crucial for quality control and research
purposes. The following are standard analytical techniques that can be employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
compounds like 4-Methyl-4-nonanol.
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Sample Preparation:

e Liquid Samples: Dilute the sample in a suitable solvent (e.g., dichloromethane or hexane).
For complex matrices, a liquid-liquid extraction may be necessary.

» Derivatization: For improved chromatographic performance and detection, derivatization to
form a trimethylsilyl (TMS) ether can be performed using reagents like N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA). This is particularly useful for polar compounds
like alcohols.

Instrumentation and Parameters (General):

e GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or equivalent) is
typically suitable for the analysis of alcohols.

« Injector: Split/splitless injector, with an injection temperature of ~250 °C.

» Oven Program: A temperature gradient program, for example, starting at 40 °C and ramping
up to 250 °C, can be optimized for separation.

o MS Detector: Electron ionization (El) at 70 eV is standard. The mass spectrum of tertiary
alcohols may show a weak or absent molecular ion peak, with characteristic fragmentation
patterns including the loss of water ([M-18]) and alkyl groups.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information.
Sample Preparation:

e Dissolve a small amount of the purified 4-Methyl-4-nonanol in a deuterated solvent (e.g.,
CDCls).

e Add a small amount of tetramethylsilane (TMS) as an internal standard.

Expected Spectra:
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e 1H NMR: The spectrum will show characteristic signals for the different proton environments
in the molecule. The hydroxyl proton will appear as a singlet, and its chemical shift can vary
with concentration and temperature. The methyl and methylene protons will appear as
multiplets in the aliphatic region.

e 13C NMR: The spectrum will show distinct signals for each of the ten carbon atoms in the
molecule, providing confirmation of the carbon skeleton.

Biological Activity and Signaling Pathways

While the specific biological activity of 4-Methyl-4-nonanol is not well-established in the
scientific literature, related isomers are known to function as insect pheromones. For instance,
4-methyl-5-nonanol is a component of the aggregation pheromone of the red palm weevil and
the sugarcane weevil.[8][9] Additionally, (4R)-(+)-4-methyl-1-nonanol has been identified as a
female-produced sex pheromone of the yellow mealworm beetle, Tenebrio molitor.[10]

These compounds exert their effects by interacting with specific olfactory receptors in insects.
The general mechanism of insect olfaction involves the detection of volatile chemical cues by
olfactory sensory neurons (OSNSs) located in the insect's antennae and maxillary palps.

The binding of a pheromone molecule to an odorant receptor (OR) on the surface of an OSN
can trigger a signaling cascade, leading to the opening of ion channels and the generation of
an action potential. This signal is then transmitted to the antennal lobe of the insect's brain for
processing, ultimately leading to a behavioral response, such as attraction to a mate or a food
source.
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Caption: A potential olfactory signaling pathway in insects for pheromone detection.
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Conclusion

4-Methyl-4-nonanol is a tertiary alcohol with well-defined chemical and physical properties.
Standard organic synthesis techniques, such as the Grignard reaction, provide a reliable
means for its preparation. Its analysis can be effectively performed using modern analytical
methods like GC-MS and NMR spectroscopy. While its specific biological role remains an area
for further investigation, the established pheromonal activity of its isomers suggests that 4-
Methyl-4-nonanol could be a valuable compound for research in chemical ecology and the
development of novel pest management strategies. This guide provides a solid foundation of
technical information to support such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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